Cas no 900021-53-6 (3-(5-Fluoro-2-methoxyphenyl)propanoic acid)

• Product Name: 3-(5-Fluoro-2-methoxyphenyl)propanoic acid
• CAS No: 900021-53-6
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD06823847
• CID: 833837
• PubChem ID: 66523470
• Update Time: 2025-11-01

3-(5-Fluoro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Fluoro-2-methoxyphenyl)propanoic acid
• 5-Fluoro-2-methoxyphenylpropionic acid
• 3-(5-Fluoro-2-methoxyphenyl)propionic acid
• 5-fluoro-2-methoxyBenzenepropanoic acid
• 5'-Fluoro-2'-Methoxyphenylpropionic acid
• 5-Fluoro-2-methoxybenzenepropanoic acid (ACI)

• MDL： MFCD06823847
• Inchi： 1S/C10H11FO3/c1-14-9-4-3-8(11)6-7(9)2-5-10(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： JYWLXEJMMZKQBW-UHFFFAOYSA-N
• SMILES： O=C(CCC1C(OC)=CC=C(F)C=1)O

Computed Properties

• Exact Mass: 198.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.53000
• LogP: 1.85150

Additional information on 3-(5-Fluoro-2-methoxyphenyl)propanoic acid

Introduction to 3-(5-Fluoro-2-methoxyphenyl)propanoic acid (CAS No. 900021-53-6) and Its Applications in Modern Chemical Biology

3-(5-Fluoro-2-methoxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 900021-53-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a fluoro-substituted aromatic ring and a methoxy group, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of a fluorine atom at the 5-position of the phenyl ring enhances its metabolic stability and binding affinity, while the methoxy group contributes to its solubility and reactivity in various biochemical pathways.

The fluoro and methoxy substituents in 3-(5-Fluoro-2-methoxyphenyl)propanoic acid play crucial roles in modulating its pharmacokinetic and pharmacodynamic profiles. Fluorine atoms are well-known for their ability to influence the electronic properties of molecules, thereby affecting their interactions with biological targets. In particular, fluorinated aromatic compounds have been extensively studied for their potential as drug candidates due to their improved lipophilicity, metabolic stability, and resistance to enzymatic degradation. The methoxy group, on the other hand, acts as a hydrophilic moiety that enhances solubility and facilitates interactions with polar biological molecules.

Recent advancements in chemical biology have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. For instance, studies have demonstrated that fluorine substitution can significantly enhance the binding affinity of small molecules to their target proteins, leading to more potent and selective drugs. 3-(5-Fluoro-2-methoxyphenyl)propanoic acid has been utilized as a key building block in the synthesis of various bioactive compounds, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Its structural versatility allows for further functionalization, enabling researchers to tailor its properties for specific applications.

In the realm of drug discovery, 3-(5-Fluoro-2-methoxyphenyl)propanoic acid has been incorporated into libraries of compounds for high-throughput screening (HTS) to identify potential lead candidates. The compound's unique scaffold provides a balance between hydrophobicity and hydrophilicity, making it an ideal candidate for designing molecules that can traverse biological membranes while maintaining stability in biological fluids. Furthermore, its fluorinated aromatic core has been shown to improve oral bioavailability and reduce susceptibility to metabolic degradation, critical factors for successful drug development.

One notable application of 3-(5-Fluoro-2-methoxyphenyl)propanoic acid is in the synthesis of fluorinated analogs of existing drugs. By introducing fluorine atoms into known pharmacophores, researchers can enhance drug efficacy while minimizing side effects. For example, fluorinated derivatives of nonsteroidal anti-inflammatory drugs (NSAIDs) have demonstrated improved anti-inflammatory activity with reduced gastrointestinal toxicity. Similarly, fluorinated kinase inhibitors have shown enhanced potency against cancer cell lines compared to their non-fluorinated counterparts.

The role of fluoro and methoxy groups in modulating molecular interactions has also been explored in the context of protein-protein interactions (PPIs). Fluorinated aromatic compounds have been shown to disrupt PPIs critical for pathogenic processes, such as viral replication or cancer cell proliferation. 3-(5-Fluoro-2-methoxyphenyl)propanoic acid has been used as a scaffold to develop small molecules that inhibit PPIs by binding to specific residues on target proteins. This approach has opened new avenues for treating diseases that are refractory to traditional small molecule inhibitors.

Another emerging application of 3-(5-Fluoro-2-methoxyphenyl)propanoic acid is in the field of materials science. Fluorinated organic compounds are known for their unique electronic properties, making them suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of both fluoro and methoxy groups allows for fine-tuning of electronic properties, enabling researchers to design materials with specific optoelectronic characteristics.

In conclusion,3-(5-Fluoro-2-methoxyphenyl)propanoic acid (CAS No. 900021-53-6) is a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with enhanced pharmacokinetic properties. The ongoing research into fluorinated aromatic compounds continues to uncover new therapeutic possibilities and technological advancements, underscoring the importance of this compound in modern science.